4-((4-Bromophenyl)sulfonyl)-5-(propylthio)-2-(p-tolyl)oxazole
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Description
4-((4-Bromophenyl)sulfonyl)-5-(propylthio)-2-(p-tolyl)oxazole is a useful research compound. Its molecular formula is C19H18BrNO3S2 and its molecular weight is 452.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Properties
- Synthesis and Biological Evaluation: A study by Apostol et al. (2022) explored the antimicrobial and antioxidant properties of compounds containing a 4-[(4-bromophenyl)sulfonyl]phenyl moiety. These compounds showed potential as antimicrobial agents against Gram-positive pathogens, particularly in treating Enterococcus faecium biofilm-associated infections. Their antioxidant activity was evaluated using various assays, underscoring their potential in biomedical applications (Apostol et al., 2022).
Cytotoxicity and Potential Anticancer Activity
- Cytotoxicity Assessment: Apostol (2021) conducted a study on the cytotoxicity of compounds derived from phenylalanine incorporating a 4-[(4-bromophenyl)sulfonyl]phenyl fragment. These compounds were evaluated for their potential in cancer treatment, highlighting the relevance of such derivatives in therapeutic research (Apostol, 2021).
- In Vitro Anticancer Evaluation: Zyabrev et al. (2022) investigated the anticancer activities of a series of 4-arylsulfonyl-1,3-oxazoles. The study focused on their effectiveness against various cancer cell lines, indicating the significance of these compounds in developing new cancer therapies (Zyabrev et al., 2022).
Synthesis and Characterization of Related Derivatives
- Extended Oxazoles Synthesis: Patil and Luzzio (2016) described the synthesis of extended oxazoles, highlighting the utility of the 4-arylsulfonyl moiety in synthetic chemistry. This research contributes to the understanding of how these compounds can be synthesized and modified for various applications (Patil & Luzzio, 2016).
- Sulfonyl Migration in Oxazoles: Yu et al. (2013) explored the sulfonyl migration in oxazoles, providing insights into the chemical behavior and potential applications of such compounds in synthetic organic chemistry (Yu et al., 2013).
Properties
IUPAC Name |
4-(4-bromophenyl)sulfonyl-2-(4-methylphenyl)-5-propylsulfanyl-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrNO3S2/c1-3-12-25-19-18(26(22,23)16-10-8-15(20)9-11-16)21-17(24-19)14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHPULGAALLLJBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=C(N=C(O1)C2=CC=C(C=C2)C)S(=O)(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.